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Compound of Interest

Compound Name:
3,5-Dichloropyrazine-2-

carbaldehyde

Cat. No.: B152530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

3,5-Dichloropyrazine-2-carbaldehyde, a heterocyclic compound of interest in synthetic

chemistry and drug discovery. The information is presented to facilitate its use in research and

development settings.

Core Physical and Chemical Data
3,5-Dichloropyrazine-2-carbaldehyde, with the CAS Number 136866-27-8, is a substituted

pyrazine derivative.[1][2][3][4][5][6][7][8][9] Its fundamental properties are summarized in the

table below.
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Property Value Source(s)

Molecular Formula C₅H₂Cl₂N₂O [5][7][8][9]

Molecular Weight 176.99 g/mol [5]

Density 1.588 g/cm³ [5]

Boiling Point 240.75 °C at 760 mmHg [5]

Flash Point 99.403 °C [5]

Vapor Pressure 0.037 mmHg at 25 °C

Refractive Index 1.617

Physical Form
Yellow to Brown Sticky Oil to

Semi-Solid
[1]

Purity Typically ≥95% or ≥98% [1][4][8]

Storage Conditions Inert atmosphere, 2-8 °C [1]

Spectral Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 3,5-
Dichloropyrazine-2-carbaldehyde. Available spectral information includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR data are

available for this compound.[10]

Infrared (IR) Spectroscopy: IR spectral data has been recorded.[10]

Mass Spectrometry (MS): Mass spectral data is available.[10]

Raman and ESR Spectroscopy: Raman and Electron Spin Resonance (ESR) spectra are

also reported to be available.[10]

Experimental Protocols
While specific experimental procedures for determining the physical properties of 3,5-
Dichloropyrazine-2-carbaldehyde are not detailed in the provided search results, standard
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methodologies for organic compounds are applicable.

Determination of Boiling Point (Simple Distillation)
The boiling point of a liquid organic compound such as 3,5-Dichloropyrazine-2-carbaldehyde
can be determined using a simple distillation apparatus.[11]

Procedure:

The compound is placed in a round-bottom flask.

The flask is heated, and the temperature of the vapor is measured with a thermometer.

The temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure, and the liquid rapidly vaporizes, is recorded as the boiling point.[11]

The vapor is then cooled and collected in a separate flask.[11]

General Workflow for Compound Characterization
The process of characterizing a chemical compound like 3,5-Dichloropyrazine-2-
carbaldehyde typically follows a logical workflow to ensure its identity and purity.
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General Workflow for Compound Characterization
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Caption: A general workflow for the synthesis, purification, and characterization of a chemical

compound.

Safety and Handling
3,5-Dichloropyrazine-2-carbaldehyde is associated with the following hazard statements:

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H335 (May cause respiratory irritation).[1] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area or a fume hood. For

detailed safety information, refer to the Safety Data Sheet (SDS).[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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